Cas no 946291-53-8 (N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzenesulfonamide)

• Product Name: N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzenesulfonamide
• CAS No: 946291-53-8
• MF: C₁₅H₂₄N₂O₂S
• MW: 296.428262710571
• CID: 6278712
• PubChem ID: 16887528
• Update Time: 2025-05-22

N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzenesulfonamide
• N-((1-isopropylpiperidin-4-yl)methyl)benzenesulfonamide
• N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• F5017-0108
• 946291-53-8
• AKOS024489998
• N-{[1-(propan-2-yl)piperidin-4-yl]methyl}benzenesulfonamide

• Inchi： 1S/C15H24N2O2S/c1-13(2)17-10-8-14(9-11-17)12-16-20(18,19)15-6-4-3-5-7-15/h3-7,13-14,16H,8-12H2,1-2H3
• InChI Key： ZDJKSETUSISKNQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1CCN(C(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 296.15584919g/mol
• Monoisotopic Mass: 296.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzenesulfonamide

N-{1-(Propan-2-yl)piperidin-4-ylmethyl}benzenesulfonamide: A Comprehensive Overview

N-{1-(Propan-2-yl)piperidin-4-ylmethyl}benzenesulfonamide, also known by its CAS number 946291-53-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzenesulfonamide group with a piperidine ring substituted with a propan-2-yl group. The combination of these structural elements contributes to its potential applications in drug design and development.

The benzenesulfonamide group is a common motif in medicinal chemistry, often used to enhance the bioavailability and stability of compounds. The piperidine ring, on the other hand, is a six-membered saturated ring containing one nitrogen atom, which is known for its ability to form hydrogen bonds and interact with biological targets. The substitution of the piperidine ring with a propan-2-yl group introduces steric bulk, which can influence the compound's pharmacokinetic properties and binding affinity to target proteins.

Recent studies have highlighted the importance of such structural features in drug design. For instance, researchers have explored the role of piperidine derivatives in modulating enzyme activity and receptor binding. The propan-2-yl substitution, in particular, has been shown to enhance lipophilicity, which is a critical factor in determining drug absorption and distribution.

One of the most promising applications of N-{1-(Propan-2-yl)piperidin-4-ylmethyl}benzenesulfonamide lies in its potential as a lead compound for the development of novel therapeutic agents. By leveraging its structural versatility, chemists can modify the compound to target specific biological pathways or diseases. For example, modifications to the benzenesulfonamide group could enhance its ability to inhibit enzymes involved in cancer progression or neurodegenerative diseases.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical synthesis. The piperidine ring serves as a versatile scaffold for constructing larger molecules with complex architectures. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such compounds, making them more accessible for research and development.

The CAS number 946291-53-8 provides a unique identifier for this compound, facilitating its identification and tracking in scientific databases and literature. This is particularly important in collaborative research settings where precise communication about chemical structures is essential.

From an environmental perspective, understanding the fate and transport of N-{1-(Propan-2-yl)piperidin-4-ylmethyl}benzenesulfonamide in various ecosystems is crucial for assessing its potential impact on the environment. Recent studies have focused on evaluating the biodegradability and toxicity of such compounds under different conditions.

In conclusion, N-{1-(Propan-2-yl)piperidin-4-ylmethyl}benzenesulfonamide represents a valuable tool in modern chemistry and pharmacology. Its unique structure, combined with recent advancements in chemical synthesis and biological research, positions it as a key player in the development of innovative therapies and materials.